Cas no 140-26-1 (Phenethyl isovalerate)

Phenethyl isovalerate Properties

Names and Identifiers

• 2-Phenylethyl Isovalerate
• Phenylethyl Isovalerate
• FEMA 2871
• 2-phenylethyl 3-methylbutanoate
• Benzyl carbinyl isovalerianate,Phenethyl isopentanoate
• Isovaleric Acid 2-Phenylethyl Ester
• Isovaleric Acid Phenethyl Ester
• Phenethyl 3-methylbutyrate
• Phenethyl Isovalerate
• 2-phenylethyl 3-methylbutirate
• Phenethylisovalerat
• Phenethyl isopentanoate
• PHENYLETHYL ISOPENTANOATE
• B-PHENYLETHYL ISOVALERATE
• 2-Phenylethyl 3-methyl butanoate
• Phenethyl3-methylbutyrate
• Phenylethyl isovalerate,99%
• Butanoic acid, 3-methyl-, 2-phenylethyl ester
• phenethyl 3-methylbutanoate
• ISOVALERIC ACID, PHENETHYL ESTER
• Phenylethyl 3-methylbutyrate
• Phenethyl isovalerianate
• Benzylcarbinyl isovalerate
• Benzylcarbinyl isopentanoate
• Benzylcarbinyl 3-methylbutanoate
• FEMA No. 2871
• Phenethyl isovalerate (natural)
• phenethyl isovalerate
• phenylethyl isovalerate
• 2-PHENYLETHYL ISOVALERATE
• PHENETHYL ISOVALERATE
• PHENYLETHYL ISOVALERATE
• +Expand

• MDL： MFCD00044322
• InChIKey： JIMGVOCOYZFDKB-UHFFFAOYSA-N
• Inchi： 1S/C13H18O2/c1-11(2)10-13(14)15-9-8-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 206.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 206.13068
• Heavy Atom Count: 15
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.81840
• PSA: 26.30000
• Refractive Index: n20/D 1.485(lit.)
• Boiling Point: 268°C(lit.)
• Flash Point: >230 °F
• FEMA: 2871 | PHENETHYL ISOVALERATE
• Color/Form: Colorless to yellowish, chrysanthemum \ fruity sweet and rose aroma liquid
• Solubility: Not determined
• Density: 0.974 g/mL at 25 °C(lit.)

Phenethyl isovalerate Security Information

• RTECS：NY1511500
• WGK Germany：1
• Safety Instruction： S24/25

Phenethyl isovalerate Customs Data

• HS CODE：2915600000
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters